Cas no 7440-08-6 (Polonium)

Polonium structure
Polonium Chemical and Physical Properties
Names and Identifiers
-
- Polonium
- POLONIUM [MI]
- Polonium positive ion
- DQY03U61EJ
- DTXSID9064683
- 7440-08-6
- polonium atom
- Po
- polonio
- EINECS 231-118-2
- NS00082232
- Polonium ion
- 84Po
- CHEBI:33313
- UNII-DQY03U61EJ
- Q979
-
- Inchi: InChI=1S/Po
- InChI Key: HZEBHPIOVYHPMT-UHFFFAOYSA-N
- SMILES: [Po]
Computed Properties
- Exact Mass: 0
- Monoisotopic Mass: 208.982416
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 1
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Density: (a-form) 9.196; d (b-form) 9.398
- Melting Point: 254°
- Boiling Point: bp 962°
- PSA: 0
Polonium Related Literature
-
P. Bonet-Maury,M. Lefort J. Chem. Soc. 1949 S322
-
Magdalena D?ugosz-Lisiecka Environ. Sci.: Processes Impacts 2015 17 465
-
J. J. Cleary,E. I. Hamilton Analyst 1968 93 235
-
Guillaume Blanchet-Chouinard,Dominic Larivière Anal. Methods 2022 14 199
-
Zilin Zhou,Xiaolei Zhao,William E. Kieser,R. Jack Cornett J. Anal. At. Spectrom. 2022 37 214
7440-08-6 (Polonium) Related Products
- 2171176-57-9(2-{2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidoethoxy}acetic acid)
- 150665-56-8(7-Triethylsilyl-13-oxobaccatin III)
- 370562-35-9(methyl 2-pyrazin-2-ylacetate)
- 1156079-14-9(methyl 6-(3-hydroxyphenyl)formamidohexanoate)
- 1226453-55-9(N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide)
- 3698-95-1(Methyl n-Octyl Sulfide)
- 1240257-47-9(2-Fluoro-4-(trifluoromethoxy)benzyl bromide)
- 53718-26-6(1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-5-ol)
- 936940-14-6((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine)
- 2229268-42-0(1-(but-3-yn-2-yl)-2,4,5-trimethoxybenzene)
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